A BODIPY-based fluorescent probe for ratiometric detection of gold ions: utilization of Z-enynol as the reactive unit†

Chemical Communications Pub Date: 2016-06-06 DOI: 10.1039/C6CC04100K

Abstract

Using an irreversible intramolecular cyclisation pathway triggered by gold ions, a boron-dipyrromethene (BODIPY) based fluorescent probe integrated with a reactive Z-enynol motif responds selectively to gold ions. With the addition of gold(III), the probe displays ratiometric fluorescence behaviour clearly observable to the naked eye under both visible and UV light.

Graphical abstract: A BODIPY-based fluorescent probe for ratiometric detection of gold ions: utilization of Z-enynol as the reactive unit
A BODIPY-based fluorescent probe for ratiometric detection of gold ions: utilization of Z-enynol as the reactive unit†
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